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Compound of Interest

Compound Name: BP14979

Cat. No.: B606322

For Researchers, Scientists, and Drug Development Professionals

Introduction

BP14979 is a novel small molecule that acts as a partial agonist at the human dopamine D3
receptor (D3R) and an antagonist at the dopamine D2 receptor (D2R).[1] Its high affinity and
distinct functional profile at the D3R make it a compound of interest for investigating the role of
this receptor in various neurological and psychiatric disorders. These application notes provide
detailed protocols for a suite of in vitro cell-based assays to characterize the pharmacological
and functional properties of BP14979 and similar molecules.

Data Presentation

The following table summarizes the in vitro pharmacological data for BP14979 at the human
dopamine D3 and D2 receptors.
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Parameter Receptor Value
o o ) Human Dopamine D3
Binding Affinity (Ki) ~1 nM[1]
Receptor
Human Dopamine D2
192 nM[1]
Receptor
) . Human Dopamine D3
Functional Activity (EC50) 0.7 £ 0.3 nM[1]

Receptor

. . Human Dopamine D3
Intrinsic Activity R .
eceptor

32% + 2.6%[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways of the dopamine D3 receptor and

the general workflows for the described experimental protocols.
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Cell Culture
(e.g., CHO-K1 or HEK293 expressing hD3R)

Assay Preparation
(Seeding, Starvation, etc.)

Compound Treatment
(BP14979, Controls)

Incubation

Signal Detection
(e.g., Luminescence, Fluorescence, Radioactivity)

:

Data Analysis
(e.g., EC50, Ki calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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